Cas no 2034349-78-3 (3-4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl-5,6,7,8-tetrahydrocinnoline)

• Product Name: 3-4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl-5,6,7,8-tetrahydrocinnoline
• CAS No: 2034349-78-3
• MF: C₁₇H₂₁N₅O₂
• MW: 327.3809
• CID: 5350484
• Update Time: 2025-05-20

3-4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl-5,6,7,8-tetrahydrocinnoline Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1,2-oxazol-3-yl)-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]methanone
• (5-methylisoxazol-3-yl)(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)methanone
• 3-4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl-5,6,7,8-tetrahydrocinnoline

• Inchi： 1S/C17H21N5O2/c1-12-10-15(20-24-12)17(23)22-8-6-21(7-9-22)16-11-13-4-2-3-5-14(13)18-19-16/h10-11H,2-9H2,1H3
• InChI Key： UTLLGNXYGSAIQT-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C(C([H])([H])[H])ON=1)N1C([H])([H])C([H])([H])N(C2C([H])=C3C(C([H])([H])C([H])([H])C([H])([H])C3([H])[H])=NN=2)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 454
• XLogP3: 1.6
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl-5,6,7,8-tetrahydrocinnoline

Comprehensive Overview of 3-4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl-5,6,7,8-tetrahydrocinnoline (CAS No. 2034349-78-3)

The compound 3-4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl-5,6,7,8-tetrahydrocinnoline (CAS No. 2034349-78-3) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the piperazine and tetrahydrocinnoline moieties, make it a promising candidate for various therapeutic applications. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential to address unmet medical needs, particularly in the areas of central nervous system (CNS) disorders and inflammatory diseases.

One of the key reasons for the growing interest in 3-4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl-5,6,7,8-tetrahydrocinnoline is its structural similarity to other bioactive molecules that have shown efficacy in modulating G-protein-coupled receptors (GPCRs). GPCRs are a major target class in drug discovery, and compounds like this one are often explored for their ability to interact with these receptors. The presence of the 5-methyl-1,2-oxazole group further enhances its binding affinity and selectivity, making it a valuable scaffold for further optimization.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for complex diseases. 3-4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl-5,6,7,8-tetrahydrocinnoline aligns perfectly with this trend, as its molecular framework offers multiple sites for chemical modification. This flexibility allows researchers to fine-tune its pharmacological properties, such as bioavailability, metabolic stability, and target engagement. Such attributes are critical for the development of next-generation drugs.

The compound's potential applications extend beyond traditional drug discovery. With the rise of precision medicine and personalized therapies, there is a growing emphasis on identifying compounds that can be tailored to individual patient profiles. 3-4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl-5,6,7,8-tetrahydrocinnoline fits this paradigm, as its modular structure enables the creation of derivatives with varying biological activities. This adaptability is particularly relevant in the context of oncology and neurodegenerative diseases, where patient heterogeneity is a significant challenge.

Another area of interest is the compound's potential role in addressing drug resistance, a major hurdle in modern medicine. By leveraging its unique chemical properties, researchers are exploring ways to design analogs of 3-4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl-5,6,7,8-tetrahydrocinnoline that can overcome resistance mechanisms in pathogens or cancer cells. This approach is particularly relevant in the era of antimicrobial resistance (AMR) and chemotherapy-resistant cancers, where innovative solutions are urgently needed.

From a synthetic chemistry perspective, the preparation of 3-4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl-5,6,7,8-tetrahydrocinnoline involves sophisticated methodologies that highlight the advancements in organic synthesis. The incorporation of the piperazine ring and the tetrahydrocinnoline core requires precise control over reaction conditions to ensure high yields and purity. These synthetic challenges underscore the importance of process chemistry and green chemistry principles in the production of complex molecules.

In conclusion, 3-4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl-5,6,7,8-tetrahydrocinnoline (CAS No. 2034349-78-3) represents a fascinating example of how cutting-edge chemistry can drive innovation in drug discovery. Its multifaceted applications, from CNS therapeutics to precision medicine, make it a compound of great interest to researchers and industry professionals alike. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in shaping the future of medicine.